Methyl 6-(2-(thiophen-3-yl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate

• IUPAC Name: methyl 6-(2-thiophen-3-ylacetyl)-6-azaspiro[2.5]octane-2-carboxylate
• InChI: InChI=1S/C15H19NO3S/c1-19-14(18)12-9-15(12)3-5-16(6-4-15)13(17)8-11-2-7-20-10-11/h2,7,10,12H,3-6,8-9H2,1H3
• InChI Key: LFALOGIENYCHHX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC12CCN(CC2)C(=O)CC3=CSC=C3
• Molecular Formula: C15H19NO3S
• Molecular Weight: 293.4 g/mol
• CAS No.: 2034292-12-9

Description

Methyl 6-(2-(thiophen-3-yl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate is a useful research compound. Its molecular formula is C15H19NO3S and its molecular weight is 293.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactions

• Heterospirocyclic Compounds in Peptide Synthesis : Methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, a compound related to Methyl 6-(2-(thiophen-3-yl)acetyl)-6-azaspiro[2.5]octane-1-carboxylate, has been used as a dipeptide building block in peptide synthesis. This demonstrates its potential in the formation of complex peptide structures, such as antibiotics (Suter et al., 2000).

• Regioselective Cycloaddition : The compound has been involved in the regioselective cycloaddition of C-aryl- and C-carbamoylnitrones, leading to the formation of substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates. This highlights its role in generating diverse diastereoisomers, useful in organic synthesis (Molchanov & Tran, 2013).

• Electrophilic Amination : The compound has been involved in electrophilic amination reactions with C-H-acidic compounds, highlighting its potential in the synthesis of various complex organic compounds (Andreae et al., 1992).

Photochemical Synthesis and Transformations

• Photochemical Synthesis : Research has shown that derivatives of this compound can undergo photochemical synthesis, leading to the creation of novel organic compounds. This process involves regioselective intramolecular photocycloaddition, demonstrating the compound's utility in photochemical reactions (Gebel & Margaretha, 1992).

• Catalytic Hydrogenation : The compound's derivatives have been used in the catalytic hydrogenation of [(5,6-Dihydro-4 H-1,2-oxazin-3-yl)methyl]malonates, forming substituted methyl 7-oxo-1-oxa-6-azaspiro[4.4]nonane-8-carboxylates. This indicates its role in facilitating complex hydrogenation reactions (Sukhorukov et al., 2008).

Novel Synthons and Cyclizations

• Novel Synthons for Peptide Synthesis : The compound and its derivatives serve as novel synthons for peptide synthesis, particularly in the creation of amino acid derivatives and their incorporation into peptides (Stamm et al., 2003).

• Reductive Cleavage and Transformations : The compound's derivatives have been subjected to reductive cleavage, leading to the formation of bi- or tricyclic lactams or lactones, showcasing its potential in the synthesis of complex ring systems (Molchanov et al., 2016).